1,2-Bis(3-nitrophenoxy)ethane

• IUPAC Name: 1-nitro-3-[2-(3-nitrophenoxy)ethoxy]benzene
• InChI: InChI=1S/C14H12N2O6/c17-15(18)11-3-1-5-13(9-11)21-7-8-22-14-6-2-4-12(10-14)16(19)20/h1-6,9-10H,7-8H2
• InChI Key: GBCBXHQZIWRUCA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCOC2=CC=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H12N2O6
• DSSTOX Substance ID: DTXSID80297032
• Molecular Weight: 304.25 g/mol
• CAS RN: 25986-11-2

Description

1,2-Bis(3-nitrophenoxy)ethane is a chemical compound with the molecular formula C14H12N2O6. It is also known by its CAS number 25986-11-2.

Molecular Structure Analysis

The molecular structure of 1,2-Bis(3-nitrophenoxy)ethane consists of an ethane backbone with two nitrophenoxy groups attached at the 1 and 2 positions. The molecular weight is approximately 304.262.

Scientific Research Applications

• Catalytic Hydrogenation and Derivative Synthesis 1,2-Bis(3-nitrophenoxy)ethane is used as a precursor in the catalytic hydrogenation process to synthesize 1,2-bis-(o-aminophenoxy)ethane. This process, facilitated by a Pd/C catalyst, achieves high purity and yield, showcasing its potential in organic synthesis (Chen Hong-bo, 2011).

• Formation of Metal Complexes The compound is instrumental in the formation of metal complexes with cobalt (Co), copper (Cu), and nickel (Ni). These complexes, such as [CoLCl2], [CuLCl2], and [NiL2]Cl2, have been synthesized and characterized, indicating its significance in inorganic chemistry and material science (H. Temel, Serap Soran, M. Şekerci, 2007).

• Crystallography and Molecular Structure Analysis The crystal structure of derivatives of 1,2-bis(3-nitrophenoxy)ethane, such as 1,2-bis­(2-amino­phen­oxy)ethane, has been studied. These studies provide insights into intermolecular interactions and molecular conformations, crucial for understanding chemical properties and reactivity (M. Rademeyer et al., 2005).

• Development of Optical Sensors Derivatives of 1,2-bis(3-nitrophenoxy)ethane, such as 1,2-Bis(2-hydroxymethylphenoxy)ethane, have been synthesized and used in developing optical sensors. These sensors exhibit high sensitivity in detecting ions like Fe3+ and CN−, indicating its application in environmental monitoring and safety (Jafar Afshani et al., 2016).

• Study of Structural Trends in Derivatives The flexible nature of the ethane spacer group in 1,2-(bis-phenoxy)ethane molecules, including its derivatives, allows various conformations in the crystalline state. This aspect is crucial for understanding and predicting the behavior of such compounds in different states (Jason N. Paraskevopoulos et al., 2007).

• Investigation in Thermal Decomposition The thermal decomposition of derivatives like 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE) has been explored to understand the mechanisms pertinent to its decomposition. This research is significant for evaluating the environmental impact and safety of such compounds (M. Altarawneh, B. Dlugogorski, 2014).

• Synthesis of Complex Organic Molecules Reductive cyclization of derivatives like 1,2bis(2-nitrophenoxy)ethanes has been studied for synthesizing macrocyclic molecules. Such reactions are important for creating complex organic structures, including crown ethers and azoxycrowns (E. Luboch et al., 2001).

• Energetic Material Synthesis The compound has been used in the synthesis of energetic materials, indicating its potential in creating novel materials with specific energetic properties (Junhui Xu et al., 2014).

• Catalytic Activity and Chemical Synthesis Its derivatives are used in catalytic activities, like in the ruthenium-catalyzed hydrogenation of functionalized ketones. This showcases its utility in facilitating various chemical reactions (A. Marinetti et al., 2001).

• Optical and Electrochemical Applications Novel polymers synthesized from derivatives of 1,2-bis(3-nitrophenoxy)ethane exhibit properties suitable for creating polymeric light-emitting diodes (PLEDs), demonstrating its application in materials science and electronics (A. Aydın, I. Kaya, 2012).

Safety and Hazards

1,2-Bis(3-nitrophenoxy)ethane may cause skin and eye irritation, and may be harmful if inhaled. It is recommended to handle this chemical with appropriate personal protective equipment and ensure adequate ventilation. It should be stored in a well-ventilated place and kept tightly closed.